Cas no 83177-12-2 (Cyclotetrasiloxane, octamethoxy-)

• Product Name: Cyclotetrasiloxane, octamethoxy-
• CAS No: 83177-12-2
• MF: C₈H₂₄O₁₂Si₄
• MW: 424.610967636108
• CID: 677187
• PubChem ID: 22930249
• Update Time: 2025-04-19

Cyclotetrasiloxane, octamethoxy- Chemical and Physical Properties

Names and Identifiers

• Cyclotetrasiloxane, octamethoxy-
• 2,2,4,4,6,6,8,8-octamethoxy-1,3,5,7,2,4,6,8-tetraoxatetrasilocane
• SCHEMBL1103753
• octamethoxycyclotetrasiloxane
• 83177-12-2
• DTXSID70628992
• 2,2,4,4,6,6,8,8-Octamethoxy-1,3,5,7,2,4,6,8-tetroxatetrasilocane

• Inchi： 1S/C8H24O12Si4/c1-9-21(10-2)17-22(11-3,12-4)19-24(15-7,16-8)20-23(13-5,14-6)18-21/h1-8H3
• InChI Key： RLYVZYFIWHOKPH-UHFFFAOYSA-N
• SMILES： [Si]1(OC)(OC)O[Si](OC)(OC)O[Si](OC)(OC)O[Si](OC)(OC)O1

Computed Properties

• Exact Mass: 424.03448233g/mol
• Monoisotopic Mass: 424.03448233g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 111Ų